Cas no 899945-88-1 (ethyl 3-({4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}carbamoyl)propanoate)

• Product Name: ethyl 3-({4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}carbamoyl)propanoate
• CAS No: 899945-88-1
• MF: C₁₇H₁₇N₅O₄
• MW: 355.347983121872
• CID: 5489263
• PubChem ID: 16804068
• Update Time: 2025-06-18

ethyl 3-({4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}carbamoyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 899945-88-1
• ethyl 3-({4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}carbamoyl)propanoate
• VU0501311-1
• ethyl 4-oxo-4-((4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)amino)butanoate
• F2823-0184
• AKOS024470298
• ethyl 4-oxo-4-[(4-oxo-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)amino]butanoate
• ethyl 3-({4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}carbamoyl)propanoate

• Inchi： 1S/C17H17N5O4/c1-2-26-15(24)9-8-14(23)20-21-11-18-16-13(17(21)25)10-19-22(16)12-6-4-3-5-7-12/h3-7,10-11H,2,8-9H2,1H3,(H,20,23)
• InChI Key： DRTHLKUFZMFUGM-UHFFFAOYSA-N
• SMILES： O=C1C2C=NN(C3C=CC=CC=3)C=2N=CN1NC(CCC(=O)OCC)=O

Computed Properties

• Exact Mass: 355.12805404g/mol
• Monoisotopic Mass: 355.12805404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 106Ų

Additional information on ethyl 3-({4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}carbamoyl)propanoate

Introduction to Ethyl 3-({4-Oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}carbamoyl)propanoate (CAS No. 899945-88-1)

Ethyl 3-({4-Oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}carbamoyl)propanoate, identified by its CAS number 899945-88-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of multiple pharmacophoric moieties within its molecular framework makes it a promising candidate for further investigation in drug discovery and development.

The molecular structure of Ethyl 3-({4-Oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}carbamoyl)propanoate features a pyrazolo[3,4-d]pyrimidine core, which is a well-known scaffold in medicinal chemistry. This core structure is often associated with various biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The incorporation of a phenyl group and a carbamoyl moiety further enhances its potential as a bioactive molecule. Such structural features are frequently explored in the design of novel therapeutic agents due to their ability to interact with biological targets in a specific manner.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. Ethyl 3-({4-Oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}carbamoyl)propanoate has been studied for its potential applications in treating various diseases. One of the most compelling aspects of this compound is its ability to modulate key biological pathways involved in disease progression. For instance, studies have suggested that it may interfere with the activity of enzymes and receptors that are critical in conditions such as cancer and inflammation.

The synthesis of Ethyl 3-({4-Oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}carbamoyl)propanoate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the pyrazolo[3,4-d]pyrimidine core through cyclocondensation reactions. Subsequent functionalization steps introduce the phenyl group and the carbamoyl moiety. These steps must be carefully optimized to ensure high yield and purity of the final product. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and flow chemistry, have been employed to improve the efficiency and scalability of the synthesis.

Once synthesized, Ethyl 3-({4-Oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}carbamoyl)propanoate undergoes rigorous testing to evaluate its biological activity. In vitro assays are conducted to assess its interaction with various biological targets, including enzymes and receptors. These assays provide valuable insights into the compound's mechanism of action and potential therapeutic applications. Additionally, in vivo studies are performed to evaluate its efficacy and safety in animal models. These studies help to determine whether the compound is suitable for further development into a drug candidate.

The latest research on Ethyl 3-(4-Oxo-1-\(phenyl\)-1H,\( \small H \),\( \small 5 \small H \)-pyrazolo[3,4-d]dpyrimidin-5-yl}carbamoyl)propanoate has highlighted its potential as an inhibitor of kinases and other enzymes involved in cancer cell proliferation. Studies have shown that it can effectively block the activity of key kinases such as EGFR (epidermal growth factor receptor) and JAK2 (Janus kinase 2). By inhibiting these enzymes, the compound may prevent cancer cells from growing and spreading. Furthermore, research has also indicated that it may have anti-inflammatory effects by modulating inflammatory pathways.

The pharmacokinetic properties of Ethyl 3-(4-Oxo-1-\(phenyl\)-1H,\( \small H \),\( \small 5 \small H \)-pyrazolo[3,4-d]dpyrimidin-5-yl}carbamoyl)propanoate are also under investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted by the body is crucial for determining its therapeutic window and potential side effects. Preliminary studies suggest that it has favorable pharmacokinetic profiles with good oral bioavailability and moderate metabolic clearance rates. These properties make it an attractive candidate for further development into an oral therapeutic agent.

The future prospects for Ethyl 3-(4-Oxo-1-\(phenyl\)-1H,\( \small H \),\( \small 5 \small H \)-pyrazolo[3,4-d]dpyrimidin-5-yl}carbamoyl)propanoate are promising given its unique structural features and potential biological activities. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like Ethyl 3-(< strong >4-Oxo strong > - 1 - (< strong > phenyl strong > ) - 1 H , H , 5 H - ( strong > pyrazolo strong > [ < strong > 3 strong > , < strong > 4 strong > - d ] strong >< em > d em >< em > pyrimidin em >< em > -5 em >< em > yl em } ) carbamoyl ) propanoate will play an increasingly important role in the development of novel therapeutics.